Cas no 947688-90-6 (Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate)

• Product Name: Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate
• CAS No: 947688-90-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1093414
• PubChem ID: 25213096
• Update Time: 2025-06-07

Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate
• Methyl 5-hydroxy-3-methoxy-2-pyridineacetate (ACI)
• PJFMDGLINZLYRZ-UHFFFAOYSA-N
• G88254
• DB-297806
• Methyl2-(5-hydroxy-3-methoxypyridin-2-yl)acetate
• 947688-90-6
• SCHEMBL4166504

• Inchi： 1S/C9H11NO4/c1-13-8-3-6(11)5-10-7(8)4-9(12)14-2/h3,5,11H,4H2,1-2H3
• InChI Key： PJFMDGLINZLYRZ-UHFFFAOYSA-N
• SMILES： O=C(CC1C(OC)=CC(O)=CN=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.6Ų

Additional information on Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate

Research Brief on Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate (CAS: 947688-90-6)

Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate (CAS: 947688-90-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a critical building block in the development of novel inhibitors for enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs), which are implicated in various neurodegenerative and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate via a multi-step process involving palladium-catalyzed cross-coupling reactions, yielding high purity and scalability for industrial applications.

In terms of biological activity, recent in vitro studies have shown that derivatives of Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate exhibit promising inhibitory effects on MAO-B, an enzyme associated with Parkinson's disease. These findings were corroborated by molecular docking simulations, which revealed strong binding affinities to the active site of MAO-B. Additionally, the compound's anti-inflammatory properties have been explored in preclinical models, with results indicating a reduction in pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate derivatives. A 2024 review in Bioorganic & Medicinal Chemistry Letters highlighted the need for further structural modifications to enhance bioavailability and reduce off-target effects. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, Methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate (CAS: 947688-90-6) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to uncover new applications and improve the therapeutic efficacy of its derivatives, paving the way for novel treatments in neurology and immunology.